Cas no 2305061-51-0 (4,5-Dehydro-Capsaicin)

• Product Name: 4,5-Dehydro-Capsaicin
• CAS No: 2305061-51-0
• MF: C₁₈H₂₅NO₃
• MW: 303.40
• CID: 5070180
• Update Time: 2025-06-07

4,5-Dehydro-Capsaicin Chemical and Physical Properties

Names and Identifiers

• 4,5-Dehydro-Capsaicin

• Inchi： 1S/C18H25NO3/c1-14(2)8-6-4-5-7-9-18(21)19-13-15-10-11-16(20)17(12-15)22-3/h4-6,8,10-12,14,20H,7,9,13H2,1-3H3,(H,19,21)/b5-4+,8-6+
• InChI Key： QHRKXNFUKSSHEC-DVBIZMGNSA-N
• SMILES： C1(=C(OC)C=C(C=C1)CNC(=O)CC/C=C/C=C/C(C)C)O

Additional information on 4,5-Dehydro-Capsaicin

4,5-Dehydro-Capsaicin (CAS No. 2305061-51-0): An Emerging Compound in Pharmaceutical Research

4,5-Dehydro-Capsaicin (CAS No. 2305061-51-0) is a novel compound that has garnered significant attention in the pharmaceutical and biotechnological industries due to its unique chemical structure and potential therapeutic applications. This compound is a derivative of capsaicin, the active component responsible for the pungency of chili peppers. The structural modification of capsaicin to 4,5-Dehydro-Capsaicin has led to a compound with enhanced stability and bioavailability, making it a promising candidate for various medical applications.

The chemical structure of 4,5-Dehydro-Capsaicin is characterized by the removal of the hydrogen atoms at positions 4 and 5, resulting in a double bond between these carbon atoms. This modification alters the electronic distribution and conformational flexibility of the molecule, which can significantly impact its biological activity. Recent studies have shown that 4,5-Dehydro-Capsaicin exhibits potent anti-inflammatory and analgesic properties, making it a valuable target for drug development.

In the context of pain management, 4,5-Dehydro-Capsaicin has been found to interact with transient receptor potential vanilloid 1 (TRPV1) receptors, which are involved in the perception of pain and heat. By binding to these receptors, 4,5-Dehydro-Capsaicin can modulate pain signaling pathways and provide relief from chronic pain conditions. This mechanism is similar to that of capsaicin but with enhanced efficacy due to the structural modifications.

Beyond its analgesic properties, 4,5-Dehydro-Capsaicin has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as arthritis and inflammatory bowel disease (IBD) are characterized by excessive production of pro-inflammatory cytokines and oxidative stress. Research has demonstrated that 4,5-Dehydro-Capsaicin can inhibit the production of these pro-inflammatory mediators and reduce oxidative stress, thereby alleviating symptoms associated with these conditions.

The potential applications of 4,5-Dehydro-Capsaicin extend beyond pain management and inflammation. Studies have explored its role in neuroprotection and neurodegenerative diseases. For instance, research has shown that 4,5-Dehydro-Capsaicin can protect neurons from oxidative damage and promote neurogenesis, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, the safety profile of 4,5-Dehydro-Capsaicin is an important consideration for its development as a pharmaceutical agent. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings are encouraging and support further clinical evaluation.

The development of 4,5-Dehydro-Capsaicin-based therapies is an active area of research, with several ongoing clinical trials aimed at evaluating its efficacy and safety in various medical conditions. These trials are crucial for validating the therapeutic potential of this compound and determining its optimal use in clinical practice.

In conclusion, 4,5-Dehydro-Capsaicin (CAS No. 2305061-51-0) represents a promising advancement in pharmaceutical research. Its unique chemical structure confers enhanced stability and bioavailability, making it a valuable candidate for the development of novel therapies for pain management, inflammation, neuroprotection, and other medical conditions. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, the potential impact of 4,5-Dehydro-Capsaicin on patient care is likely to grow significantly.